Cas no 1707571-39-8 ([4-(4-Fluoro-benzyl)-5-methylsulfanyl-4H-[1,2,4]triazol-3-yl]-methanol)

• Product Name: [4-(4-Fluoro-benzyl)-5-methylsulfanyl-4H-[1,2,4]triazol-3-yl]-methanol
• CAS No: 1707571-39-8
• MF: C₁₁H₁₂FN₃OS
• MW: 253.295884132385
• CID: 5220326
• Update Time: 2025-05-21

[4-(4-Fluoro-benzyl)-5-methylsulfanyl-4H-[1,2,4]triazol-3-yl]-methanol Chemical and Physical Properties

Names and Identifiers

• [4-(4-Fluoro-benzyl)-5-methylsulfanyl-4H-[1,2,4]triazol-3-yl]-methanol

• Inchi： 1S/C11H12FN3OS/c1-17-11-14-13-10(7-16)15(11)6-8-2-4-9(12)5-3-8/h2-5,16H,6-7H2,1H3
• InChI Key： MUCATJMOFPESJY-UHFFFAOYSA-N
• SMILES： N1=C(SC)N(CC2=CC=C(F)C=C2)C(CO)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on [4-(4-Fluoro-benzyl)-5-methylsulfanyl-4H-[1,2,4]triazol-3-yl]-methanol

Comprehensive Overview of [4-(4-Fluoro-benzyl)-5-methylsulfanyl-4H-[1,2,4]triazol-3-yl]-methanol (CAS No. 1707571-39-8)

The compound [4-(4-Fluoro-benzyl)-5-methylsulfanyl-4H-[1,2,4]triazol-3-yl]-methanol (CAS No. 1707571-39-8) is a fluorinated triazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazole core substituted with a 4-fluorobenzyl group and a methylsulfanyl moiety, makes it a versatile intermediate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in enzyme inhibition and bioactive molecule synthesis.

In recent years, the demand for fluorinated heterocycles like [4-(4-Fluoro-benzyl)-5-methylsulfanyl-4H-[1,2,4]triazol-3-yl]-methanol has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted therapy, where such compounds play a pivotal role. The presence of the fluoro-benzyl group is particularly noteworthy, as fluorination often improves a molecule's binding affinity to biological targets, a hot topic in medicinal chemistry forums and publications.

The methylsulfanyl substituent in this compound further expands its utility, as sulfur-containing groups are known to modulate electronic properties and participate in hydrogen bonding interactions. This characteristic is frequently explored in computational chemistry studies, a field gaining traction with the rise of AI-driven drug design. Searches for "sulfur in drug design" or "triazole-based pharmaceuticals" have spiked, reflecting the scientific community's focus on these motifs.

From a synthetic perspective, CAS No. 1707571-39-8 exemplifies modern green chemistry principles. Its efficient synthesis routes are often discussed in the context of atom economy and reduced waste generation—key concerns in today's environmentally conscious research landscape. Laboratories worldwide are investigating scalable production methods for such high-value intermediates, as evidenced by the popularity of search terms like "sustainable heterocycle synthesis".

Analytical characterization of [4-(4-Fluoro-benzyl)-5-methylsulfanyl-4H-[1,2,4]triazol-3-yl]-methanol typically involves advanced techniques like NMR spectroscopy and mass spectrometry, topics frequently queried by early-career researchers. The compound's chromatographic behavior is also of interest, particularly in HPLC method development circles. These practical aspects make it a valuable case study for educational purposes in analytical chemistry curricula.

Looking ahead, the applications of CAS No. 1707571-39-8 may expand into material science, given the increasing overlap between pharmaceutical and functional material research. The triazole scaffold's ability to coordinate metals suggests potential in catalysis or sensor development. This interdisciplinary potential makes the compound relevant to broader scientific discussions, including those around convergence research—a trending concept in funding agency priorities.